Cas no 59353-62-7 (2-Bromo-5-phthalimidopentane)

• Product Name: 2-Bromo-5-phthalimidopentane
• CAS No: 59353-62-7
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• MDL: MFCD09751299
• CID: 371757
• PubChem ID: 240534
• Update Time: 2025-07-19

2-Bromo-5-phthalimidopentane Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(4-bromopentyl)-
• 2-Bromo-5-phthalimidopentane
• 2-(4-BROMOPENTYL)-1H-ISIONDOLE-1,3(2H)DIONE
• 2-(4-bromopentyl)-1H-Isoindole-1,3(2H)-dione
• 2-(4-bromopentyl)isoindole-1,3-dione
• 2-(4-bromopentyl)-1,3-isoindolinedione
• 4-bromo-1-phthalimidopentane
• AC1L65EL
• AC1Q2488
• AR-1J8968
• CTK5A9846
• N-(4-bromo-pentyl)-phthalimide
• N-(4-Bromopentyl)phthalimide
• N-(4-Brom-pentyl)-phthalimid
• NSC46819
• SureCN902525
• 59353-62-7
• 5-ETHOXY-2-PHENYL-1,3-OXAZOLE-4-CARBOXYLICACID
• 2-(4-bromanylpentyl)isoindole-1,3-dione
• FT-0738629
• DTXSID40286649
• A8353
• 2-(4-Bromopentyl)-1H-isoindole-1,3-(2H)dione
• 2-(4-bromopentyl)-2,3-dihydro-1H-isoindole-1,3-dione
• F14636
• BSLLSMVCLJZMHT-UHFFFAOYSA-N
• A832280
• NSC-46819
• N-(4-bromopentyl)-phthalimide
• SCHEMBL902525
• AKOS015841108
• 2-(4-bromopentyl)isoindoline-1,3-dione
• 1H-Isoindole-1, 2-(4-bromopentyl)-

• MDL： MFCD09751299
• Inchi： 1S/C13H14BrNO2/c1-9(14)5-4-8-15-12(16)10-6-2-3-7-11(10)13(15)17/h2-3,6-7,9H,4-5,8H2,1H3
• InChI Key： BSLLSMVCLJZMHT-UHFFFAOYSA-N
• SMILES： BrC(C)CCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 295.02082
• Monoisotopic Mass: 295.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.457
• Boiling Point: 386.6°C at 760 mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.589
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-Bromo-5-phthalimidopentane

Comprehensive Overview of 2-Bromo-5-phthalimidopentane (CAS No. 59353-62-7): Properties, Applications, and Industry Insights

2-Bromo-5-phthalimidopentane (CAS No. 59353-62-7) is a specialized organic compound widely recognized for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention due to its unique molecular structure, featuring both a bromine substituent and a phthalimido functional group. Researchers and manufacturers frequently search for CAS 59353-62-7 suppliers, 2-Bromo-5-phthalimidopentane synthesis methods, and its applications in drug discovery, reflecting its relevance in modern chemistry.

The compound’s molecular formula (C13H14BrNO2) and molecular weight (296.16 g/mol) make it a critical building block for constructing complex molecules. Its phthalimide moiety is particularly valuable in peptide coupling reactions, while the bromoalkyl chain facilitates nucleophilic substitution reactions, enabling the creation of diverse derivatives. Recent trends highlight its use in targeted drug delivery systems and bioconjugation techniques, aligning with the industry’s focus on precision medicine and sustainable chemistry.

From an industrial perspective, 2-Bromo-5-phthalimidopentane is often discussed in forums exploring green chemistry alternatives and cost-effective synthetic routes. Environmental concerns have driven interest in solvent-free synthesis and catalytic processes to minimize waste. Analytical techniques like HPLC purity testing and NMR characterization are frequently cited in quality control protocols, ensuring compliance with Good Manufacturing Practices (GMP). These topics resonate with professionals searching for CAS 59353-62-7 technical data or scalable production strategies.

In academic research, 59353-62-7 is pivotal in studies involving heterocyclic compound design and bioactive molecule development. Its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) makes it a staple in medicinal chemistry libraries. Emerging discussions also link it to cancer research and neurodegenerative disease models, addressing popular scientific queries about small-molecule probes and enzyme inhibitors.

To optimize handling and storage, users often seek guidance on 2-Bromo-5-phthalimidopentane stability under varying temperatures and its compatibility with common reagents. Regulatory compliance, such as REACH certification and safety data sheets (SDS), further underscores its commercial importance. As industries increasingly adopt AI-driven molecular design, this compound’s role in computational chemistry datasets is expanding, bridging gaps between theoretical and applied science.

In summary, 2-Bromo-5-phthalimidopentane (CAS No. 59353-62-7) exemplifies the intersection of innovation and practicality in chemical synthesis. Its adaptability to cutting-edge research and alignment with global sustainability goals ensure its continued prominence in scientific and industrial landscapes.